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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Methyl-5-nitropyridine hydrochloride, a key intermediate in pharmaceutical

and agrochemical synthesis. Due to the limited availability of public data on the hydrochloride

salt, this guide establishes a comparative framework with its well-characterized free base, 2-

Methyl-5-nitropyridine. It outlines the critical importance of physicochemical characterization,

details a rigorous, field-proven protocol for melting point determination as a primary indicator of

purity and identity, and discusses the expected physical state. This document is intended for

researchers, chemists, and quality control professionals engaged in the development and

handling of pyridine-based chemical entities.

Introduction: The Significance of Pyridine
Derivatives
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Substituted nitropyridines are foundational building blocks in modern organic synthesis. The

introduction of a nitro group and a methyl group onto the pyridine ring, as seen in 2-Methyl-5-

nitropyridine, creates a versatile scaffold for developing a wide range of functional molecules,

including anti-inflammatory agents and herbicides.[1][2] The conversion of the parent

compound into its hydrochloride salt is a common strategy in drug development to enhance

solubility, stability, and bioavailability.

Understanding the fundamental physicochemical properties of 2-Methyl-5-nitropyridine
hydrochloride is paramount for its effective use. Properties such as physical state and melting

point are not merely data points; they are critical indicators of material identity, purity, and

stability, directly influencing process development, formulation, and regulatory compliance.

Physicochemical Properties: A Comparative
Analysis
While specific experimental data for 2-Methyl-5-nitropyridine hydrochloride is not widely

published, we can infer its expected properties based on its structure and compare them to its

well-documented free base. The protonation of the pyridine nitrogen to form the hydrochloride

salt is expected to significantly increase the melting point and alter the solubility profile due to

the introduction of ionic character.

Physical State
The free base, 2-Methyl-5-nitropyridine, is consistently described as a solid at ambient

temperature, appearing as a brownish-yellow or light yellow to brown crystalline powder.[1] It is

anticipated that 2-Methyl-5-nitropyridine hydrochloride will also be a crystalline solid, likely

appearing as a white to off-white or pale yellow powder, a common characteristic for

hydrochloride salts of organic bases.

Melting Point
The melting point is a definitive thermal property sensitive to impurities. The presence of even

small amounts of contaminants can lead to a depression and broadening of the melting range.

For the free base, a melting point range of 106-112 °C is well-established.[1] The formation of

the hydrochloride salt introduces strong ionic interactions within the crystal lattice, which

require significantly more energy to overcome. Therefore, the melting point of 2-Methyl-5-
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nitropyridine hydrochloride is expected to be substantially higher than that of its parent

compound.

The following table summarizes the known properties of the free base and the projected

properties for the hydrochloride salt.

Property
2-Methyl-5-nitropyridine
(Free Base)

2-Methyl-5-nitropyridine
hydrochloride

CAS Number 21203-68-9[1] 1881296-54-3

Molecular Formula C₆H₆N₂O₂[1][3] C₆H₇ClN₂O₂

Molecular Weight 138.13 g/mol [1] 174.59 g/mol

Physical State
Brownish-yellow crystalline

powder[1]

Expected: White to pale yellow

crystalline solid

Melting Point 106-112 °C[1]
Expected: Significantly > 112

°C

Solubility Slightly soluble in water[4][5]
Expected: Higher solubility in

water and polar solvents

Experimental Protocol: Melting Point Determination
(Capillary Method)
To ensure the identity and purity of a newly synthesized or received batch of 2-Methyl-5-
nitropyridine hydrochloride, a precise melting point determination is essential. The capillary

method remains the gold standard for its accuracy and small sample requirement.

Causality and Experimental Design
The principle relies on observing the temperature range over which the crystalline solid

transitions to a liquid. A pure, crystalline compound will exhibit a sharp melting point range

(typically < 2 °C). A wider range indicates the presence of impurities or that the compound may

be in an amorphous state. This protocol is designed to be self-validating through calibration

and controlled heating.
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Step-by-Step Methodology
Sample Preparation:

Ensure the 2-Methyl-5-nitropyridine hydrochloride sample is completely dry by placing

it in a desiccator under vacuum for at least 24 hours. Moisture can artificially depress the

melting point.

Place a small amount of the dried sample onto a clean, dry watch glass.

Finely crush the sample into a powder using a spatula to ensure uniform packing.

Capillary Tube Packing:

Tap the open end of a capillary melting point tube into the powdered sample until a small

amount of material (2-4 mm in height) enters the tube.

Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long

glass tube, to pack the sample tightly into the bottom. A densely packed sample ensures

efficient and uniform heat transfer.

Apparatus Calibration:

Prior to running the unknown sample, calibrate the melting point apparatus using two

certified standards that bracket the expected melting point. For a novel compound like this

hydrochloride salt, a wide-ranging initial test may be necessary, followed by calibration

with standards closer to the observed melt.

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below the

anticipated melting point.

Once this temperature is reached, adjust the heating rate to a slow ramp of 1-2 °C per

minute. This slow rate is critical to allow the temperature of the sample and the

thermometer to equilibrate, ensuring high accuracy.
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Record the temperature at which the first drop of liquid appears (T1).

Continue heating at the same slow rate and record the temperature at which the last solid

crystal melts (T2).

The melting range is reported as T1 - T2.

Validation:

Repeat the measurement with two additional samples to ensure reproducibility. The

reported ranges should agree within 1-2 °C.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the initial characterization and purity

verification of a batch of 2-Methyl-5-nitropyridine hydrochloride, where melting point

analysis serves as a critical quality control checkpoint.
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Receive/Synthesize Sample:
2-Methyl-5-nitropyridine HCl

Visual & Physical Inspection
(Color, Form)

Is sample a
crystalline solid?

Melting Point Determination
(Capillary Method)

  Yes

Requires Further Analysis
(e.g., XRD, DSC)

  No

Is melting range sharp
(< 2°C)?

Purity & Identity
Provisionally Confirmed

  Yes

Requires Further Purification
(e.g., Recrystallization)

  No

Click to download full resolution via product page

Caption: Workflow for the initial characterization of a solid chemical sample.
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Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Methyl-5-nitropyridine hydrochloride is not

readily available, safe handling procedures should be based on related nitropyridine

compounds.[6][7][8]

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and nitrile gloves.

Engineering Controls: Handle the solid material in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong oxidizing agents.

Conclusion
The determination of the physical state and melting point of 2-Methyl-5-nitropyridine
hydrochloride is a foundational step in its application for research and development. Although

public data is scarce, established principles of chemical salts allow for an educated projection

of its properties relative to its free base. The hydrochloride salt is expected to be a crystalline

solid with a melting point significantly higher than the 106-112 °C range of 2-Methyl-5-

nitropyridine. Adherence to a rigorous, well-validated experimental protocol for melting point

determination is crucial for confirming the identity and purity of this important synthetic

intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8025871?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8025871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

